Cas no 150072-80-3 (Salvianolic Acid I)

• Product Name: Salvianolic Acid I
• CAS No: 150072-80-3
• MF: C₂₇H₂₂O₁₂
• MW: 538.456388950348
• CID: 182301
• PubChem ID: 162890634
• Update Time: 2025-04-19

Salvianolic Acid I Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-[[(2E)-3-[4-[[(1E)-1-carboxy-2-(3,4-dihydroxyphenyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-,(aR)-
• Benzenepropanoic acid, a-[[(2E)-3-[4-[[(1E)-1-carboxy-2-(3,4-dihydroxyphenyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propen-1-y
• Benzenepropanoic acid,a-[[3-[4-[[1-carboxy-2-(3,4-dihydroxyphenyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,[R-(E,E)]-
• Benzenepropanoicacid, a-[[(2E)-3-[4-[[(1E)-1-carboxy-2-(3,4-dihydroxyphenyl)ethenyl]oxy]-3-hydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)- (9CI)
• Salvianolic acid I
• 150072-80-3
• Salvianolic Acid I

• Inchi： 1S/C27H22O12/c28-17-5-1-15(10-19(17)30)12-23(26(34)35)38-22-7-3-14(9-21(22)32)4-8-25(33)39-24(27(36)37)13-16-2-6-18(29)20(31)11-16/h1-12,24,28-32H,13H2,(H,34,35)(H,36,37)/b8-4+,23-12-
• InChI Key： MZSGWZGPESCJAN-JKXXRSRDSA-N
• SMILES： OC(C(OC(/C=C/C1C=C(O)C(O/C(/C(=O)O)=C\C2C=C(O)C(O)=CC=2)=CC=1)=O)CC1C=C(O)C(O)=CC=1)=O

Computed Properties

• Exact Mass: 538.11112613g/mol
• Monoisotopic Mass: 538.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 211Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives